4-methyl-6-((1-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine

• IUPAC Name: 4-methyl-6-[[1-(1-methylimidazol-2-yl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C15H21N5O3S/c1-12-9-14(18-11-17-12)23-10-13-3-6-20(7-4-13)24(21,22)15-16-5-8-19(15)2/h5,8-9,11,13H,3-4,6-7,10H2,1-2H3
• InChI Key: VWEIHBGCJSEJQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)OCC2CCN(CC2)S(=O)(=O)C3=NC=CN3C
• Molecular Formula: C15H21N5O3S
• Molecular Weight: 351.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Imidazole shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atom.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

1, 3-diazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Imidazole derivatives have been investigated for their antibacterial and antimycobacterial properties. .

Mechanism of Action

The mechanism of action of imidazole compounds is diverse and depends on the specific compound. Many imidazole compounds have been found to have antimicrobial, antiviral, and anti-inflammatory properties.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on the specific compound and its intended use. Some imidazole compounds are used in medications and are generally safe for human use under the direction of a healthcare provider, while others may be hazardous.

Future Directions

Given the broad range of chemical and biological properties of imidazole, it continues to be an area of active research. The development of new drugs that overcome the problems of antimicrobial resistance (AMR) is a particularly important area of focus.